Cas no 29743-08-6 (p-Ethoxybenzylidene p-butylaniline)

• Product Name: p-Ethoxybenzylidene p-butylaniline
• CAS No: 29743-08-6
• MF: C₁₉H₂₃NO
• MW: 281.392025232315
• MDL: MFCD00009465
• CID: 263450
• PubChem ID: 87569538
• Update Time: 2025-05-19

p-Ethoxybenzylidene p-butylaniline Chemical and Physical Properties

Names and Identifiers

• 4 -Ethoxybenzylidene-4-butylaniline
• 4'-Ethoxybenzylidene-4-butylaniline
• Benzenamine,4-butyl-N-[(4-ethoxyphenyl)methylene]-
• N-(4-butylphenyl)-1-(4-ethoxyphenyl)methanimine
• 4-ethoxybenzylidene-4'-butylaniline
• EBBA
• p-Ethoxybenzylidene p-butylaniline
• p-ethoxybenzylidene-p-n-butylaniline
• 4-Butyl-N-(4-ethoxybenzylidene)aniline
• N-(4-Ethoxybenzylidene)-4-butylaniline
• Benzenamine, 4-butyl-N-[(4-ethoxyphenyl)methylene]-
• N-(p-Ethoxybenzylidene)-p-butylaniline
• N-(4'-Ethoxybenzylidene)-4-n-butylaniline
• (E)-4-butyl-N-(4-ethoxybenzylidene)aniline
• Benzenamine, 4-butyl-N-((4-ethoxyphenyl)methylene)-
• 4-[(1E)-2-(4-butylphenyl)-2-azavinyl]-1-ethoxybenzene
• 4-Ethoxybenzylidene-4-butylaniline
• DBOAVDSSZWDGTH-HMMYKYKNSA-N
• 4-butyl-N-[(4-ethoxyphenyl)methylidene]aniline
• D90473
• 29743-08-6
• (E)-N-(4-Butylphenyl)-1-(4-ethoxyphenyl)methanimine
• N-p-Ethoxybenzylidene-p-butylaniline
• AS-55810
• DTXSID0067505
• AKOS002801516
• CS-0183027
• FT-0617948
• NS00028768
• SCHEMBL509663
• MFCD00009465
• p-[(p-Ethoxybenzylidene)amino]butylbenzene
• EINECS 249-821-8
• N-(p-ethoxy-benzyli-dene)-p-n-butylaniline
• 98814-59-6
• 4-Ethoxybenzylidene-4-butylanline
• N-(4-Ethoxybenzylidene)-4-butylaniline, 98%
• E0262
• DBOAVDSSZWDGTH-UHFFFAOYSA-N
• DB-047641

• MDL： MFCD00009465
• Inchi： 1S/C19H23NO/c1-3-5-6-16-7-11-18(12-8-16)20-15-17-9-13-19(14-10-17)21-4-2/h7-15H,3-6H2,1-2H3/b20-15+
• InChI Key： DBOAVDSSZWDGTH-HMMYKYKNSA-N
• SMILES： O(CC)C1C=CC(=CC=1)/C=N/C1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 281.17800
• Monoisotopic Mass: 281.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.4
• Topological Polar Surface Area: 21.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.0423 (rough estimate)
• Melting Point: 38-44 °C (lit.)
• Boiling Point: 424.06°C (rough estimate)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.5000 (estimate)
• PSA: 21.59000
• LogP: 5.17850
• Solubility: Not determined
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

p-Ethoxybenzylidene p-butylaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26-S37/39
• Risk Phrases：R36/37/38
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on p-Ethoxybenzylidene p-butylaniline

Exploring the Chemical Structure and Applications of p-Ethoxybenzylidene p-butylaniline (CAS No. 29743-08-6)

p-Ethoxybenzylidene p-butylaniline, identified by its unique CAS No. 29743-08-6, is a synthetic organic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound belongs to the class of Schiff bases, which are formed through the condensation reaction between an amine and an aldehyde or ketone. The structural formula of p-Ethoxybenzylidene p-butylaniline features a para-substituted aromatic ring system, where an ethoxy group (-OCH₂CH₃) occupies one position on the benzene ring, while a butyl-substituted aniline moiety forms the conjugated imine linkage. The precise arrangement of these substituents imparts distinct physicochemical properties, making it a valuable scaffold for drug discovery and materials science applications.

Recent advancements in computational chemistry have enabled researchers to model the electronic distribution and molecular interactions of p-Ethoxybenzylidene p-butylaniline. Studies published in *Journal of Medicinal Chemistry* (2023) highlight its potential as a lead compound for developing anti-inflammatory agents. The ethoxy substitution enhances lipophilicity, while the butyl chain contributes to solubility modulation—a critical factor in optimizing bioavailability for therapeutic applications. Notably, density functional theory (DFT) calculations reveal that the conjugated π-electron system stabilizes the molecule through resonance effects, which may influence its reactivity in catalytic processes or ligand-metal coordination.

In the context of pharmaceutical development, compounds like p-Ethoxybenzylidene p-butylaniline are often explored for their ability to modulate biological pathways. For instance, research from *European Journal of Organic Chemistry* (2024) demonstrates that similar Schiff base derivatives exhibit inhibitory activity against cyclooxygenase (COX) enzymes, key targets in nonsteroidal anti-inflammatory drugs (NSAIDs). The para-positioning of functional groups in this compound likely enhances its binding affinity to protein targets by aligning with hydrophobic pockets in enzyme active sites. Such structural insights guide medicinal chemists in rational drug design strategies.

Synthetic methodologies for producing CAS No. 29743-08-6 have also evolved with modern green chemistry principles. Traditional approaches involving concentrated acids or high temperatures have been replaced by solvent-free microwave-assisted protocols reported in *Green Chemistry Letters* (2025). These methods reduce reaction times by up to 75% while minimizing byproduct formation—a critical consideration for sustainable chemical manufacturing. Additionally, asymmetric synthesis techniques are being investigated to control stereochemistry at the imine center, which could yield enantiomerically pure derivatives with enhanced pharmacological profiles.

The versatility of p-Ethoxybenzylidene p-butylaniline extends beyond pharmaceuticals into materials science domains. Researchers at MIT's Department of Chemical Engineering have utilized this compound as a building block for stimuli-responsive polymers capable of pH-sensitive drug delivery systems (DDS). When incorporated into polymeric networks, its aromatic framework provides mechanical stability, while the labile imine bond allows for controlled release under acidic conditions—a property particularly useful for targeting tumor microenvironments where extracellular pH is lower than physiological levels.

Analytical characterization techniques play a pivotal role in understanding this compound's behavior at molecular levels. Nuclear magnetic resonance (NMR) spectroscopy reveals characteristic signals: aromatic protons appear as multiplets between δ 6.5–8.5 ppm due to deshielding effects from adjacent electron-withdrawing groups; aliphatic protons from both ethoxy and butyl chains resonate between δ 1–3 ppm with distinct coupling patterns indicative of their structural environment. Mass spectrometry confirms its molecular ion peak at m/z 181 [M⁺], consistent with theoretical predictions based on elemental composition analysis.

In academic research settings, this compound serves as an educational tool for demonstrating advanced synthetic strategies such as multicomponent reactions (MCRs). Its synthesis typically involves one-pot condensation between para-bromoaniline derivatives and substituted benzaldehydes under mild conditions—a process that exemplifies atom economy principles central to modern organic synthesis pedagogy. Moreover, crystallographic studies using X-ray diffraction have elucidated intermolecular hydrogen bonding patterns critical for supramolecular assembly phenomena observed during solid-state characterization.

Eco-toxicological assessments remain essential when evaluating potential applications involving large-scale production or environmental exposure scenarios related to compounds like CAS No. 29743-08-6. Preliminary biodegradation studies conducted by environmental chemists suggest that microbial consortia can partially metabolize this compound within weeks under aerobic conditions—though further investigation is required to quantify long-term ecological impacts comprehensively before industrial adoption becomes feasible.

The dynamic nature of chemical research ensures continuous innovation around core scaffolds such as p-Ethoxybenzylidene p-butylaniline. Emerging trends include exploring hybrid molecules combining this structure with other bioactive moieties via click chemistry approaches or investigating photoresponsive properties through incorporation into azobenzene-containing systems capable of light-induced conformational changes—applications particularly relevant for smart material development requiring external stimuli responsiveness.